Cas no 1203058-87-0 (2-{1H,2H,3H,4H-cyclopentabindol-4-yl}-N-2-(6-oxo-1,6-dihydropyridazin-1-yl)ethylacetamide)

• Product Name: 2-{1H,2H,3H,4H-cyclopentabindol-4-yl}-N-2-(6-oxo-1,6-dihydropyridazin-1-yl)ethylacetamide
• CAS No: 1203058-87-0
• MF: C₁₉H₂₀N₄O₂
• MW: 336.387703895569
• CID: 6123729
• PubChem ID: 45503226
• Update Time: 2025-06-07

2-{1H,2H,3H,4H-cyclopentabindol-4-yl}-N-2-(6-oxo-1,6-dihydropyridazin-1-yl)ethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-{1H,2H,3H,4H-cyclopentabindol-4-yl}-N-2-(6-oxo-1,6-dihydropyridazin-1-yl)ethylacetamide
• Cyclopent[b]indole-4(1H)-acetamide, 2,3-dihydro-N-[2-(6-oxo-1(6H)-pyridazinyl)ethyl]-
• 2-(2,3-dihydro-1H-cyclopenta[b]indol-4-yl)-N-[2-(6-oxopyridazin-1-yl)ethyl]acetamide
• 2-{1H,2H,3H,4H-cyclopenta[b]indol-4-yl}-N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]acetamide
• CHEMBL4963003
• 2-(2,3-dihydrocyclopenta[b]indol-4(1H)-yl)-N-(2-(6-oxopyridazin-1(6H)-yl)ethyl)acetamide
• 1203058-87-0
• AKOS024517253
• F5724-0070

• Inchi： 1S/C19H20N4O2/c24-18(20-11-12-23-19(25)9-4-10-21-23)13-22-16-7-2-1-5-14(16)15-6-3-8-17(15)22/h1-2,4-5,7,9-10H,3,6,8,11-13H2,(H,20,24)
• InChI Key： GUBOUEONWVLLMF-UHFFFAOYSA-N
• SMILES： N1(CC(NCCN2N=CC=CC2=O)=O)C2=C(C=CC=C2)C2CCCC1=2

Computed Properties

• Exact Mass: 336.15862589g/mol
• Monoisotopic Mass: 336.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 66.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 2-{1H,2H,3H,4H-cyclopentabindol-4-yl}-N-2-(6-oxo-1,6-dihydropyridazin-1-yl)ethylacetamide

Professional Introduction to Compound with CAS No 1203058-87-0 and Product Name: 2-{1H,2H,3H,4H-cyclopentabindol-4-yl}-N-2-(6-oxo-1,6-dihydropyridazin-1-yl)ethylacetamide

The compound identified by the CAS number 1203058-87-0 and the product name 2-{1H,2H,3H,4H-cyclopentabindol-4-yl}-N-2-(6-oxo-1,6-dihydropyridazin-1-yl)ethylacetamide represents a significant advancement in the field of medicinal chemistry. This molecule has garnered considerable attention due to its unique structural features and promising biological activities. The cyclopentabindol moiety, a fused bicyclic structure, is known for its potential in modulating various biological pathways, while the pyridazine ring introduces a pharmacophore that is frequently associated with bioactivity in drug discovery.

Recent studies have highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. The presence of both the cyclopentabindol and pyridazine components in this compound suggests a multifaceted approach to drug design. The cyclopentabindol scaffold is particularly interesting because it can interact with multiple targets due to its rigid structure and ability to adopt various conformations. This flexibility allows it to bind effectively to proteins involved in critical biological processes.

The N-terminal ethylacetamide group further enhances the compound's potential as a pharmacological agent. This functional group is commonly found in bioactive molecules and can contribute to the compound's solubility and metabolic stability. Additionally, the 6-oxo-1,6-dihydropyridazin-1-yl moiety adds another layer of complexity to the molecule's structure. This moiety has been shown to exhibit various biological activities, including anti-inflammatory and antimicrobial properties.

In the context of contemporary pharmaceutical research, this compound is being explored for its potential applications in treating a range of diseases. For instance, studies have indicated that molecules containing the cyclopentabindol scaffold may have therapeutic effects on neurological disorders due to their ability to interact with neurotransmitter receptors. Similarly, the pyridazine ring has been implicated in the development of drugs that target metabolic diseases and cancer.

The synthesis of this compound involves a series of well-defined chemical transformations that highlight the expertise required in medicinal chemistry. The construction of the cyclopentabindol core requires precise control over reaction conditions to ensure high yield and purity. Subsequent functionalization with the pyridazine ring and ethylacetamide group further demonstrates the synthetic challenges associated with creating such complex molecules. Despite these challenges, advancements in synthetic methodologies have made it increasingly feasible to produce these compounds on a scalable basis.

One of the most compelling aspects of this compound is its potential for further derivatization. By modifying specific functional groups or introducing new moieties, researchers can explore a wide spectrum of biological activities. This adaptability makes it an attractive candidate for lead optimization programs aimed at developing novel drugs. The ability to fine-tune the structure while maintaining bioactivity is crucial for creating drugs that are both effective and well-tolerated by patients.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding how this compound interacts with biological targets. These studies have provided insights into binding affinities, enzyme inhibition profiles, and potential side effects. By leveraging computational tools such as molecular dynamics simulations and quantum mechanical calculations, researchers can predict how changes in the molecule's structure will affect its biological activity.

The development of new drugs is often a lengthy and expensive process, but compounds like this one offer hope for more efficient discovery pipelines. The integration of high-throughput screening technologies with advanced computational methods has accelerated the identification of promising candidates. This compound serves as an excellent example of how interdisciplinary approaches can lead to breakthroughs in drug discovery.

In conclusion, 2-{1H,2H,3H,4H-cyclopentabindol-4-yl}-N-2-(6-oxo-1,6-dihydropyridazin-1-yl)ethylacetamide represents a significant advancement in medicinal chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As our understanding of biological pathways continues to grow, compounds like this one will play an increasingly important role in addressing some of humanity's most pressing health challenges.